4-(3-chlorobenzyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-ol

• Molecular Formula: C15H17ClN2O3S
• Molecular Weight: 340.8 g/mol
• IUPAC Name: 4-[(3-chlorophenyl)methyl]-2-(1,1-dioxothiolan-3-yl)-5-methyl-1H-pyrazol-3-one
• InChI: InChI=1S/C15H17ClN2O3S/c1-10-14(8-11-3-2-4-12(16)7-11)15(19)18(17-10)13-5-6-22(20,21)9-13/h2-4,7,13,17H,5-6,8-9H2,1H3
• InChI Key: VKWYIVUNXBIRCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2CCS(=O)(=O)C2)CC3=CC(=CC=C3)Cl

Description

4-(3-Chlorobenzyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-ol is a heterocyclic compound featuring a pyrazole core substituted with a 3-chlorobenzyl group at position 4, a methyl group at position 3, and a sulfone-containing tetrahydrothiophene ring at position 1. This structural motif is critical for interactions in biological systems, particularly in drug design, where sulfones are known to improve pharmacokinetic properties such as solubility and resistance to oxidative degradation .

Biological Activity

The compound 4-(3-chlorobenzyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-ol is a pyrazole derivative that has garnered attention for its potential biological activities, particularly in the fields of anticancer and antimicrobial research. This article provides a detailed overview of its synthesis, biological activity, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{14}H_{16}ClN_{2}O_{3}S$, with a molecular weight of approximately 320.80 g/mol. The structural features include a pyrazole ring, a tetrahydrothiophene moiety, and a chlorobenzyl substituent, which are crucial for its biological activity.

Synthesis

The synthesis of this compound typically involves multi-component reactions that allow for the efficient formation of the pyrazole framework. For example, the reaction of 3-methyl-phenyl-pyrazol-5(4H)-one with various aldehydes and thioketones can yield derivatives with varying biological properties .

Anticancer Activity

Research has demonstrated that pyrazole derivatives exhibit significant anticancer properties. A study evaluating various pyrazole compounds found that those with specific substitutions on the pyrazole ring showed potent cytotoxicity against different cancer cell lines:

Compound	Cancer Cell Line	IC50 (nM)
4c	Gastric (NUGC)	60
4b	Liver (HEPG2)	428
6a	Colon (DLDI)	890

The compound 4-(3-chlorobenzyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-ol was noted for its enhanced activity due to the presence of electronegative groups that stabilize the molecule and enhance its interaction with biological targets .

Antimicrobial Activity

In addition to anticancer properties, derivatives containing thiophene and pyrazole rings have shown promising antimicrobial activities. Studies indicate that these compounds can inhibit bacterial growth effectively, making them potential candidates for developing new antibiotics .

Case Studies

A notable case study involved testing the cytotoxic effects of various substituted pyrazoles on human cancer cell lines. The findings indicated that specific substitutions significantly affected the IC50 values, suggesting a structure-activity relationship (SAR) that can guide future drug design:

• Compound 6b : No cytotoxic activity.
• Compound 6c : High activity against most cancer cell lines except breast cancer.

These results highlight the importance of chemical modifications in enhancing biological activity .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Structural Analogues

Compound Name	Key Substituents	Key Differences from Target Compound	Biological/Physicochemical Implications	Reference ID
4-(2-Chlorobenzyl)-3-methyl-1H-pyrazol-5-ol	2-Chlorobenzyl, no sulfone	Chloro substituent at ortho position	Reduced steric hindrance; potential lower metabolic stability
5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde	3-Chlorophenylsulfanyl, trifluoromethyl	Sulfanyl (S) vs. sulfone (SO₂); aldehyde group	Higher lipophilicity; susceptibility to oxidation
4-{1-[(3-Chlorophenyl)methyl]-1H-pyrazol-4-yl}-5-(1,3,6-trimethylpyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol	Triazole-thiol, pyrazolopyridine	Additional heterocyclic systems (triazole, pyridine)	Enhanced π-π stacking; potential kinase inhibition
1-Methyl-3-trifluoromethyl-5-[(3-chlorophenyl)sulfanyl]-1H-pyrazole-4-carbaldehyde O-(4-chlorobenzoyl)oxime	Oxime ester, sulfanyl, trifluoromethyl	Oxime ester functionality; dual chloro substituents	Improved bioavailability; modular reactivity

Key Comparative Findings

Substituent Position and Electronic Effects

• Chlorobenzyl Orientation : The ortho-chloro isomer (2-chlorobenzyl, ) exhibits reduced steric bulk compared to the meta-chloro (3-chlorobenzyl) in the target compound. This may influence binding affinity in receptor-ligand interactions.
• Sulfone vs. Sulfanyl: The sulfone group in the target compound increases polarity and oxidative stability compared to sulfanyl analogs (e.g., ).

Heterocyclic Modifications

• Triazole-Thiol Hybrids () : The incorporation of triazole-thiol and pyrazolopyridine systems introduces additional hydrogen-bonding and π-stacking capabilities, which may enhance target engagement in enzyme inhibition (e.g., kinase or dehydrogenase targets).
• Oxime Esters () : The oxime ester group in analogs like 1-methyl-3-trifluoromethyl derivatives offers hydrolytic stability and serves as a prodrug moiety, enabling controlled release of active metabolites.

Pharmacological Potential

• Tetrahydrothiophene Sulfone: The 1,1-dioxidotetrahydrothiophen-3-yl group in the target compound may confer improved solubility and reduced toxicity compared to non-sulfonated heterocycles, as sulfones are less reactive toward nucleophilic biomolecules .
• Trifluoromethyl Effects : Analogs with trifluoromethyl groups (e.g., ) exhibit enhanced electronegativity and membrane permeability, though this may trade off with increased metabolic clearance.